N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide

• IUPAC Name: N-ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide
• InChI: InChI=1S/C16H28N2O2/c1-6-14(19)17(7-2)12-15(20)18-10-8-16(5,9-11-18)13(3)4/h6,13H,1,7-12H2,2-5H3
• InChI Key: XOFXMOMECMEFAQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCC(CC1)(C)C(C)C)C(=O)C=C
• Molecular Formula: C16H28N2O2
• Molecular Weight: 280.41 g/mol
• CAS No.: 2361704-55-2

Description

N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide, also known as EPP, is a synthetic compound that has been increasingly used in scientific research due to its potential therapeutic applications. EPP belongs to the class of piperidine derivatives and is a potent inhibitor of the enzyme monoacylglycerol lipase (MAGL), which is involved in the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG).

Mechanism of Action

N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide exerts its effects by inhibiting the enzyme MAGL, which is responsible for the degradation of 2-AG. By inhibiting MAGL, this compound increases the levels of 2-AG, which then activates the cannabinoid receptors CB1 and CB2, leading to the anti-inflammatory, analgesic, and anxiolytic effects of this compound.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of MAGL activity, the increase in 2-AG levels, the activation of cannabinoid receptors, and the reduction of pain, inflammation, and anxiety-like behavior in animal models. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide in lab experiments is its potent and selective inhibition of MAGL, which allows for the specific modulation of 2-AG levels and the activation of cannabinoid receptors. However, one limitation of using this compound is its potential toxicity and off-target effects, which need to be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for the research on N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide, including:
1. The development of novel this compound derivatives with improved potency, selectivity, and safety profiles.
2. The evaluation of the therapeutic potential of this compound in various diseases, including pain, inflammation, anxiety, and cancer.
3. The investigation of the molecular mechanisms underlying the effects of this compound on MAGL, 2-AG, and cannabinoid receptors.
4. The exploration of the potential interactions of this compound with other signaling pathways and neurotransmitter systems.
5. The translation of the preclinical findings on this compound into clinical trials for the treatment of various diseases.

Synthesis Methods

The synthesis of N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide involves the condensation of N-ethyl-2-oxoethylamine with 4-methyl-4-propan-2-ylpiperidine-1-carboxylic acid, followed by the addition of acetic anhydride and prop-2-enoyl chloride. The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide has been extensively studied for its potential therapeutic applications in various diseases, including pain, inflammation, anxiety, and cancer. This compound has been shown to increase the levels of 2-AG, which is a potent endocannabinoid that has anti-inflammatory and analgesic effects. This compound has also been shown to reduce anxiety-like behavior in animal models, suggesting its potential use as an anxiolytic drug. In addition, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.